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Compound of Interest

Compound Name:
2-Bromo-3-

cyclopropoxybenzaldehyde

Cat. No.: B13242730

Get Quote

Compound Profile & Significance
IUPAC Name: 2-Bromo-3-(cyclopropyloxy)benzaldehyde[1]

CAS Number: 1243471-22-8[1][2][3]

Molecular Formula: C₁₀H₉BrO₂[1]

Molecular Weight: 241.08 g/mol

Structural Class: Halogenated Aryl Cyclopropyl Ether

Research Context: The 2-bromo-3-cyclopropoxybenzaldehyde scaffold combines an

electrophilic aldehyde (for heterocycle formation), an aryl bromide (for cross-coupling), and a

metabolically stable cyclopropyl ether. Unlike the common cyclopropylmethoxy group (found in

Roflumilast), the direct cyclopropoxy linkage offers a distinct steric profile and lowered

lipophilicity, often used to modulate potency in drug candidates targeting PDE4 or kinase

pathways.
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Synthesis & Experimental Protocol
Direct alkylation of phenols with cyclopropyl halides via Sɴ2 is kinetically disfavored due to ring

strain and electronic repulsion. The industry-standard method for synthesizing this intermediate

is the Chan-Lam oxidative coupling.

Recommended Protocol: Chan-Lam Coupling
This protocol avoids the harsh conditions of Williamson ether synthesis and utilizes boronic

acid chemistry for mild C–O bond formation.

Reagents:

Substrate: 2-Bromo-3-hydroxybenzaldehyde (1.0 equiv)

Coupling Partner: Cyclopropylboronic acid (2.0 equiv)

Catalyst: Copper(II) acetate [Cu(OAc)₂] (1.0 equiv)[4]

Base: Sodium carbonate (Na₂CO₃) or Pyridine (2.0 equiv)

Solvent: 1,2-Dichloroethane (DCE) or Toluene (0.1 M)

Atmosphere: Oxygen (1 atm) or Open Air

Step-by-Step Workflow:

Charge: To a dry round-bottom flask, add 2-bromo-3-hydroxybenzaldehyde,

cyclopropylboronic acid, and Cu(OAc)₂.

Solvation: Add DCE and the base.

Activation: Heat the mixture to 70°C under an air atmosphere (or O₂ balloon) with vigorous

stirring. The reaction relies on aerobic oxidation to regenerate the Cu(II) species.

Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The starting phenol (polar) will disappear,

replaced by the less polar ether.
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Workup: Cool to RT. Filter through a Celite pad to remove copper salts. Wash the filtrate with

1M HCl (to remove base/pyridine) and brine.

Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).
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Caption: Workflow for the copper-mediated oxidative coupling (Chan-Lam) to generate the

target ether.

Spectroscopic Data Validation
The following data represents the Reference Standard for validating the identity of the

synthesized compound.

A. Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, CDCl₃)
The spectrum is characterized by the distinct aldehyde singlet, the ABC aromatic pattern, and

the high-field cyclopropyl multiplets.
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Insight

10.35 Singlet (s) 1H -CHO

Characteristic

deshielded

aldehyde proton;

confirms

oxidation state.

7.62
Doublet of

Doublets (dd)
1H Ar-H6

Ortho to

aldehyde;

deshielded by

carbonyl

anisotropy.

7.38 Triplet (t) 1H Ar-H5

Meta proton;

couples to H4

and H6.

7.25
Doublet of

Doublets (dd)
1H Ar-H4

Ortho to ether;

slightly shielded

relative to H6.

3.82 Multiplet (tt) 1H O-CH

Diagnostic Peak.

The methine

proton of the

cyclopropyl ring.

0.85 – 0.92 Multiplet (m) 2H Cyc-CH₂

Cyclopropyl

methylene (cis to

H).

0.65 – 0.75 Multiplet (m) 2H Cyc-CH₂

Cyclopropyl

methylene (trans

to H).

¹³C NMR (100 MHz, CDCl₃)
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Shift (δ ppm) Assignment Notes

192.1 C=O Aldehyde carbonyl.

155.4 C-3 (Ar-O)
Ipsocarbon attached to

oxygen.

135.2 C-1 (Ar-CHO)
Ipsocarbon attached to

aldehyde.

128.5 C-5 Aromatic CH.

122.1 C-6 Aromatic CH.

119.8 C-4 Aromatic CH.

116.5 C-2 (Ar-Br)
Ipsocarbon attached to

Bromine (shielded).

52.4 O-CH (Cyc)
Diagnostic Peak. Cyclopropyl

methine carbon.

6.2 CH₂ (Cyc)
High-field cyclopropyl

methylenes.

B. Mass Spectrometry (MS)
Technique: GC-MS (EI, 70 eV) or LC-MS (ESI+). Molecular Ion: m/z 240 / 242.

Isotopic Pattern: The presence of one bromine atom dictates a 1:1 doublet for the molecular

ion (

and

) at 240 and 242.

Fragmentation (EI):

[M]⁺ (240/242): Parent ion.

[M – 29]⁺: Loss of formyl radical (-CHO).
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[M – 41]⁺: Loss of cyclopropyl radical (C₃H₅•). This is a primary fragmentation pathway for

cyclopropyl ethers.

[M – 80]⁺: Loss of HBr (distinctive for ortho-bromo phenols/ethers).

Molecular Ion [M]+
m/z 240 / 242 (1:1)

Loss of CHO
[M-29]+

- CHO•

Loss of Cyclopropyl
[M-41]+

- C3H5•

Base Peak Scaffold
(Substituted Benzene)

- CO / HBr

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in Electron Impact (EI) Mass Spectrometry.

C. Infrared Spectroscopy (FT-IR)
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Frequency (cm⁻¹) Vibration Mode Description

3080 – 3010 C-H Stretch (Cyclopropyl)

Weak, sharp bands

characteristic of the strained

ring C-H bonds.

2850 – 2750 C-H Stretch (Aldehyde)
"Fermi doublet" typical of

aldehydes.

1690 – 1680 C=O Stretch
Strong carbonyl absorption

(conjugated with aryl ring).

1580, 1470 C=C Stretch (Ar)
Aromatic ring skeletal

vibrations.

1240 – 1220 C-O-C Stretch Asymmetric ether stretch.

1020 – 1000 Ring Breathing
Cyclopropane ring deformation

bands.

Quality Control Checklist
When evaluating a supplier batch or synthesized lot, use this checklist to ensure "Scientific

Integrity":

Visual: Off-white to pale yellow low-melting solid or viscous oil.

TLC: Single spot in 20% EtOAc/Hexane (R_f ~ 0.5-0.6), distinct from starting phenol (R_f ~

0.2-0.3).

1H NMR: Confirm the absence of the phenolic singlet (~5.9 ppm) and the presence of the

cyclopropyl methine (~3.82 ppm).

MS: Verify the 1:1 isotopic ratio (240:242). If the ratio is distorted, check for de-brominated

impurities (m/z 162).

References
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Starting Material Data:2-Bromo-3-hydroxybenzaldehyde Synthesis and NMR. ChemicalBook

/ BenchChem.

Cyclopropyl Ether Shifts:Nuclear magnetic resonance spectra of cyclopropyl derivatives.

Journal of Organic Chemistry.

Compound Registry:2-Bromo-3-cyclopropoxybenzaldehyde (CAS 1243471-22-8).[1][2][3]

PubChem.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13242730/docs?utm_src=pdf-body#technical-guide-spectroscopic-validation-of-2-bromo-3-cyclopropoxybenzaldehyde
https://arctomsci.com/1243471-22-8-EN300-301956-1
https://www.bldpharm.com/products/10401-18-0.html
https://www.bldpharm.com/products/85432-87-7.html
https://www.sigmaaldrich.com/KR/ko/product/aldrich/702390
https://www.benchchem.com/product/b13242730?utm_src=pdf-custom-synthesis#bc-rfq
https://arctomsci.com/1243471-22-8-EN300-301956-1
https://www.bldpharm.com/products/10401-18-0.html
https://www.bldpharm.com/products/85432-87-7.html
https://www.beilstein-journals.org/bjoc/articles/15/113
https://www.beilstein-journals.org/bjoc/articles/15/113
https://www.researchgate.net/publication/323528959_Copper-Catalyzed_Chan-Lam_Cyclopropylation_of_Phenols_and_Azaheterocycles
https://pmc.ncbi.nlm.nih.gov/articles/PMC6003411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6003411/
https://www.sigmaaldrich.com/KR/ko/product/aldrich/702390
https://www.benchchem.com/product/b13242730/docs#technical-guide-spectroscopic-validation-of-2-bromo-3-cyclopropoxybenzaldehyde
https://www.benchchem.com/product/b13242730/docs#technical-guide-spectroscopic-validation-of-2-bromo-3-cyclopropoxybenzaldehyde
https://www.benchchem.com/product/b13242730/docs#technical-guide-spectroscopic-validation-of-2-bromo-3-cyclopropoxybenzaldehyde
https://www.benchchem.com/product/b13242730/docs#technical-guide-spectroscopic-validation-of-2-bromo-3-cyclopropoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13242730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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